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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(1-Adamantyl)quinoline-4-carboxylic acid is a synthetic organic compound featuring a

quinoline core substituted with a bulky adamantyl group at the 2-position and a carboxylic acid

at the 4-position. This unique structural arrangement, combining the biologically active

quinoline scaffold with the lipophilic and rigid adamantane cage, has garnered interest within

the scientific community for its potential therapeutic applications. This technical guide provides

a comprehensive overview of the chemical structure, synthesis, and known biological activities

of 2-(1-Adamantyl)quinoline-4-carboxylic acid, with a focus on its potential as a lead

compound in drug discovery.

Chemical Structure and Properties
2-(1-Adamantyl)quinoline-4-carboxylic acid is characterized by the fusion of a quinoline ring

system with an adamantane moiety. The quinoline core is a well-established pharmacophore

found in numerous therapeutic agents, while the adamantyl group is known to enhance

lipophilicity and metabolic stability, and can facilitate anchoring to biological targets.[1]
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Pfitzinger Reaction for Quinoline-4-Carboxylic Acid Synthesis

Isatin

Substituted Quinoline-4-Carboxylic Acid

α-Methylene Carbonyl Compound Base (e.g., KOH)

Catalyst

Doebner Reaction for Quinoline-4-Carboxylic Acid Synthesis

Aniline

Substituted Quinoline-4-Carboxylic Acid

Aldehyde Pyruvic Acid

Future Research Workflow

Detailed Synthesis & Characterization

Systematic Biological Evaluation

Mechanism of Action Studies

Structure-Activity Relationship (SAR)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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